Cas no 1805394-62-0 (5-Bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1805394-62-0
• MF: C₈H₄BrClF₂N₂
• MW: 281.484566688538
• CID: 4858413
• Update Time: 2025-07-23

5-Bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C8H4BrClF2N2/c9-5-3-4(8(11)12)7(10)14-6(5)1-2-13/h3,8H,1H2
• InChI Key： WXIHUYUBOJLAMJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(N=C1CC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetonitrile

Introduction to 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805394-62-0)

5-Bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetonitrile is a highly versatile and significant compound in the realm of pharmaceutical and agrochemical research. With the CAS number 1805394-62-0, this heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in drug discovery. The presence of multiple halogen atoms and a difluoromethyl group makes it an attractive scaffold for medicinal chemists seeking to develop novel bioactive molecules.

The compound's structure consists of a pyridine ring substituted with a bromine atom at the 5-position, a chlorine atom at the 2-position, and a difluoromethyl group at the 3-position, further functionalized with an acetonitrile moiety at the 6-position. This specific arrangement of substituents imparts distinct electronic and steric properties, which can be exploited to modulate biological activity. The bromo and chloro substituents, in particular, are well-known for their ability to participate in various chemical transformations, including cross-coupling reactions, which are fundamental in modern synthetic organic chemistry.

In recent years, the pharmaceutical industry has seen a surge in the use of halogenated pyridines as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The difluoromethyl group is particularly noteworthy, as it is often incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and increase bioavailability. For instance, compounds containing this moiety have been shown to exhibit potent activity against a range of therapeutic targets, including enzymes and receptors involved in inflammation, cancer, and infectious diseases.

One of the most compelling aspects of 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetonitrile is its utility as a building block for more complex molecules. Researchers have leveraged its reactive sites to construct diverse scaffolds through techniques such as Suzuki-Miyaura cross-coupling, Buchwald-Hartwig amination, and other transition-metal-catalyzed reactions. These methods allow for the introduction of additional functional groups at specific positions on the pyridine ring, enabling fine-tuning of pharmacological properties.

Recent studies have highlighted the compound's role in the development of kinase inhibitors, which are crucial in oncology therapy. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling networks and halt tumor growth. The halogenated pyridine core of 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetonitrile provides an ideal platform for such endeavors.

Moreover, the compound has been explored in the context of antimicrobial drug discovery. The increasing prevalence of antibiotic-resistant pathogens necessitates the development of novel therapeutic agents with unique mechanisms of action. The structural features of this compound make it a promising candidate for generating derivatives with enhanced antibacterial or antifungal properties. Preliminary studies have suggested that certain analogs exhibit promising activity against Gram-negative bacteria, which are known for their intrinsic resistance to conventional antibiotics.

The acetonitrile group at the 6-position of 5-Bromo-2-chloro-3-(difluoromethyl)pyridine also contributes to its reactivity and functionality. Acetonitrile is a common solvent and reagent in organic synthesis, and its presence allows for further derivatization through nucleophilic addition or condensation reactions. This flexibility makes it an invaluable intermediate for constructing more complex molecular architectures.

In conclusion,5-Bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805394-62-0) represents a fascinating compound with broad applications in medicinal chemistry. Its unique structural attributes enable its use as a versatile building block for synthesizing novel bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities, compounds like this are poised to play an increasingly important role in drug development pipelines.